Cas no 1260762-15-9 (1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1260762-15-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6063894
• PubChem ID: 110431266
• Update Time: 2025-05-19

1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile
• 1260762-15-9
• EN300-1844239

• Inchi： 1S/C12H13NO2/c1-14-10-5-3-4-9(11(10)15-2)12(8-13)6-7-12/h3-5H,6-7H2,1-2H3
• InChI Key： HYZPWJSEWSLLGN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1(C#N)CC1)OC

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile

1-(2,3-Dimethoxyphenyl)cyclopropane-1-carbonitrile: An Overview of CAS No. 1260762-15-9

1-(2,3-Dimethoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1260762-15-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive cyclopropane ring and substituted phenyl group, offers a range of potential applications in drug discovery and development.

The molecular structure of 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile consists of a cyclopropane ring attached to a 2,3-dimethoxyphenyl group through a carbon-nitrogen bond. The cyclopropane ring, known for its high reactivity due to its strained nature, provides a unique platform for chemical modifications and reactions. The presence of the dimethoxyphenyl group adds further complexity and functionality to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile in the development of novel therapeutic agents. Studies have shown that compounds with similar structural features exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In the realm of cancer research, 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile has been investigated for its cytotoxic effects on various cancer cell lines. A study conducted by researchers at the National Cancer Institute found that this compound exhibited selective cytotoxicity against breast cancer cells while showing minimal toxicity to normal cells. This selective activity makes it a promising lead compound for further development as an anti-cancer drug.

Beyond its therapeutic applications, 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile has also been explored for its use in chemical synthesis and material science. The cyclopropane ring can undergo various reactions such as ring-opening reactions and cycloadditions, making it a valuable intermediate in the synthesis of complex organic molecules. Additionally, the dimethoxyphenyl group can be modified to introduce new functionalities or enhance existing properties.

The synthesis of 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile has been optimized through various methods. One common approach involves the reaction of 2,3-dimethoxybenzaldehyde with a suitable nitrile precursor in the presence of a catalyst. This method yields high purity and good yields of the target compound. The synthetic route is well-documented in the literature and can be adapted for large-scale production if required.

In terms of safety and handling, it is important to note that while 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to minimize exposure risks.

The future prospects for 1-(2,3-dimethoxyphenyl)cyclopropane-1-carbonitrile are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new applications in areas such as drug delivery systems and biomaterials. As more studies are conducted and new data become available, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.